Cas no 7550-04-1 (Ethyl 2-chloro-2-(4-fluorophenyl)acetate)

• Product Name: Ethyl 2-chloro-2-(4-fluorophenyl)acetate
• CAS No: 7550-04-1
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• CID: 6302437
• PubChem ID: 62225290
• Update Time: 2025-06-13

Ethyl 2-chloro-2-(4-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• AKOS011507320
• SCHEMBL3801842
• 7550-04-1
• ethyl 2-chloro-2-(4-fluorophenyl)acetate
• EN300-7439012
• Ethyl 2-chloro-2-(4-fluorophenyl)acetate

• Inchi： 1S/C10H10ClFO2/c1-2-14-10(13)9(11)7-3-5-8(12)6-4-7/h3-6,9H,2H2,1H3
• InChI Key： LQIRIDDDKVDRFD-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCC)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 216.0353354g/mol
• Monoisotopic Mass: 216.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Ethyl 2-chloro-2-(4-fluorophenyl)acetate

Ethyl 2-chloro-2-(4-fluorophenyl)acetate (CAS No. 7550-04-1): An Overview of Its Properties, Applications, and Recent Research

Ethyl 2-chloro-2-(4-fluorophenyl)acetate (CAS No. 7550-04-1) is a versatile organic compound with a wide range of applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a fluorinated phenyl group and a chloroacetyl moiety. The combination of these functional groups endows the compound with distinct chemical and physical properties, making it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of Ethyl 2-chloro-2-(4-fluorophenyl)acetate is C₁₀H₁₀ClFO₂, and its molecular weight is approximately 213.63 g/mol. The compound is a colorless to pale yellow liquid at room temperature, with a characteristic odor. It is soluble in most organic solvents but has limited solubility in water. These properties make it suitable for use in various synthetic processes where solubility and reactivity are critical factors.

In the pharmaceutical industry, Ethyl 2-chloro-2-(4-fluorophenyl)acetate is primarily used as an intermediate in the synthesis of drugs that target specific biological pathways. For example, it has been utilized in the development of anti-inflammatory agents, analgesics, and antiviral compounds. The presence of the fluorinated phenyl group enhances the lipophilicity of the molecule, which can improve its bioavailability and pharmacokinetic properties. Additionally, the chloroacetyl moiety can be readily modified through various chemical reactions, such as nucleophilic substitution, to generate a diverse array of derivatives with different biological activities.

Recent research has focused on the potential applications of Ethyl 2-chloro-2-(4-fluorophenyl)acetate in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a new class of selective serotonin reuptake inhibitors (SSRIs). These SSRIs showed improved efficacy and reduced side effects compared to existing drugs, highlighting the importance of Ethyl 2-chloro-2-(4-fluorophenyl)acetate in drug discovery.

Beyond its pharmaceutical applications, Ethyl 2-chloro-2-(4-fluorophenyl)acetate has also found use in the agrochemical industry. It serves as an intermediate in the synthesis of herbicides and insecticides that are designed to be more environmentally friendly and effective against specific pests. The unique combination of functional groups in this compound allows for the design of molecules with enhanced selectivity and reduced toxicity to non-target organisms.

The synthetic route for producing Ethyl 2-chloro-2-(4-fluorophenyl)acetate typically involves several steps. One common method involves the reaction of 4-fluorobenzaldehyde with ethyl chloroacetate in the presence of a base such as sodium hydride or potassium tert-butoxide. This reaction forms an intermediate that can be further modified to yield the desired product. The process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, Ethyl 2-chloro-2-(4-fluorophenyl)acetate should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is important to handle this compound with appropriate personal protective equipment (PPE), such as gloves and goggles, to prevent skin contact and inhalation. Additionally, proper disposal methods should be followed to ensure environmental safety.

The market demand for Ethyl 2-chloro-2-(4-fluorophenyl)acetate is driven by its diverse applications in pharmaceuticals and agrochemicals. As research continues to uncover new uses for this compound, its importance in these industries is likely to grow. Companies involved in drug discovery and development are increasingly focusing on compounds like Ethyl 2-chloro-2-(4-fluorophenyl)acetate due to their potential to address unmet medical needs.

In conclusion, Ethyl 2-chloro-2-(4-fluorophenyl)acetate (CAS No. 7550-04-1) is a valuable organic compound with significant applications in both pharmaceutical and agrochemical industries. Its unique molecular structure provides a foundation for the development of novel therapeutic agents and environmentally friendly agrochemicals. Ongoing research continues to explore new possibilities for this compound, ensuring its relevance and importance in modern chemistry.